3-(2-methoxyethyl)-2-(4-nitrophenyl)-3H-thiochromeno[2,3-d]pyrimidine-4,5-dione

• IUPAC Name: 3-(2-methoxyethyl)-2-(4-nitrophenyl)thiochromeno[2,3-d]pyrimidine-4,5-dione
• InChI: InChI=1S/C20H15N3O5S/c1-28-11-10-22-18(12-6-8-13(9-7-12)23(26)27)21-19-16(20(22)25)17(24)14-4-2-3-5-15(14)29-19/h2-9H,10-11H2,1H3
• InChI Key: XYUJDUWKXKLPDK-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(=NC2=C(C1=O)C(=O)C3=CC=CC=C3S2)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C20H15N3O5S
• Molecular Weight: 409.4 g/mol

Description

3-(2-methoxyethyl)-2-(4-nitrophenyl)-3H-thiochromeno[2,3-d]pyrimidine-4,5-dione, also known as MNTD, is a novel compound that has gained significant attention in recent years due to its potential applications in scientific research. MNTD belongs to the class of thiochromeno[2,3-d]pyrimidine-4,5-dione derivatives, which have been shown to possess various biological activities, including anticancer, antiviral, and anti-inflammatory properties. In

Scientific Research Applications

Synthesis and Chemical Properties

• Research has explored the synthesis of novel heterocyclic compounds derived from compounds like visnaginone and khellinone, leading to the development of compounds with potential as cyclooxygenase inhibitors, showcasing analgesic and anti-inflammatory activities. These synthesis methods highlight the versatility and potential utility of such compounds in medicinal chemistry (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
• Another study focused on the synthesis of polyfunctional fused heterocyclic compounds via indene‐1,3‐diones, contributing to the development of new chemical structures that could have applications in creating novel therapeutic agents or materials with unique properties (Hassaneen et al., 2003).

Biological Activities

• Some newly synthesized pyrimido[5′,4′:5,6]pyrano[2,3‐d][1,3,2]thiazaphosphinine derivatives showed good inhibitory effects against various microorganisms, suggesting potential applications in the development of new antimicrobial agents (Younes, Mohamed, & Albayati, 2013).

Material Science Applications

• The third-order nonlinear optical properties of novel styryl dyes related to pyrimidine derivatives were investigated, revealing their potential as materials for nonlinear optical applications due to their effective two-photon absorption cross-section. This suggests that such compounds could be useful in developing new optical devices or materials with specialized optical properties (Shettigar et al., 2009).